Cas no 1311895-67-6 (N,N-diethyl-2-(furan-2-yl)-4-methyl-6-(methylsulfanyl)pyrimidine-5-carboxamide)

• Product Name: N,N-diethyl-2-(furan-2-yl)-4-methyl-6-(methylsulfanyl)pyrimidine-5-carboxamide
• CAS No: 1311895-67-6
• MF: C₁₅H₁₉N₃O₂S
• MW: 305.395262002945
• CID: 6262341
• PubChem ID: 53523636
• Update Time: 2025-06-11

N,N-diethyl-2-(furan-2-yl)-4-methyl-6-(methylsulfanyl)pyrimidine-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N,N-diethyl-2-(furan-2-yl)-4-methyl-6-(methylsulfanyl)pyrimidine-5-carboxamide
• Z283879292
• N,N-diethyl-2-(furan-2-yl)-4-methyl-6-methylsulfanylpyrimidine-5-carboxamide
• 1311895-67-6
• EN300-26602125
• AKOS034049043

• Inchi： 1S/C15H19N3O2S/c1-5-18(6-2)15(19)12-10(3)16-13(17-14(12)21-4)11-8-7-9-20-11/h7-9H,5-6H2,1-4H3
• InChI Key： FPHSMNWCZSEUIT-UHFFFAOYSA-N
• SMILES： S(C)C1=C(C(C)=NC(C2=CC=CO2)=N1)C(N(CC)CC)=O

Computed Properties

• Exact Mass: 305.11979803g/mol
• Monoisotopic Mass: 305.11979803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 84.5Ų

Additional information on N,N-diethyl-2-(furan-2-yl)-4-methyl-6-(methylsulfanyl)pyrimidine-5-carboxamide

Research Brief on N,N-diethyl-2-(furan-2-yl)-4-methyl-6-(methylsulfanyl)pyrimidine-5-carboxamide (CAS: 1311895-67-6)

In recent years, the compound N,N-diethyl-2-(furan-2-yl)-4-methyl-6-(methylsulfanyl)pyrimidine-5-carboxamide (CAS: 1311895-67-6) has garnered significant attention in the field of chemical biology and medicinal chemistry. This pyrimidine derivative, characterized by its unique structural features, has been explored for its potential therapeutic applications, particularly in the context of enzyme inhibition and antimicrobial activity. The presence of a furan ring and a methylsulfanyl group in its structure suggests possible interactions with biological targets, making it a promising candidate for further investigation.

Recent studies have focused on the synthesis and biological evaluation of this compound. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route for N,N-diethyl-2-(furan-2-yl)-4-methyl-6-(methylsulfanyl)pyrimidine-5-carboxamide, highlighting its improved yield and purity compared to previous methods. The study also reported its inhibitory activity against specific kinases involved in inflammatory pathways, suggesting potential applications in treating chronic inflammatory diseases. The compound demonstrated a moderate IC50 value, indicating its viability as a lead compound for further optimization.

Another study, published in Bioorganic & Medicinal Chemistry Letters in early 2024, explored the antimicrobial properties of this pyrimidine derivative. Researchers tested its efficacy against a panel of Gram-positive and Gram-negative bacteria, as well as fungal strains. The results revealed notable activity against Staphylococcus aureus and Candida albicans, with minimal inhibitory concentrations (MICs) comparable to existing antibiotics. These findings underscore the compound's potential as a scaffold for developing new antimicrobial agents, particularly in the face of rising antibiotic resistance.

In addition to its biological activities, the physicochemical properties of N,N-diethyl-2-(furan-2-yl)-4-methyl-6-(methylsulfanyl)pyrimidine-5-carboxamide have been investigated. Computational studies using molecular docking and density functional theory (DFT) have provided insights into its binding modes with target proteins and its stability under physiological conditions. These studies suggest that the compound's furan and pyrimidine rings contribute to its binding affinity, while the diethylcarboxamide moiety enhances its solubility, a critical factor for drug development.

Despite these promising findings, challenges remain in the development of this compound. Pharmacokinetic studies indicate that it exhibits moderate bioavailability and a relatively short half-life in vivo, necessitating further structural modifications to improve its drug-like properties. Researchers are currently exploring derivatives with altered substituents to enhance metabolic stability and target specificity. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound into preclinical trials.

In conclusion, N,N-diethyl-2-(furan-2-yl)-4-methyl-6-(methylsulfanyl)pyrimidine-5-carboxamide (CAS: 1311895-67-6) represents a versatile scaffold with demonstrated biological activities and potential therapeutic applications. Ongoing research aims to optimize its properties and elucidate its mechanisms of action, paving the way for its eventual translation into clinical use. The compound's unique structure and promising preliminary data make it a noteworthy subject of study in the chemical biology and medicinal chemistry communities.